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Chemical and Physical Profile

For research and development purposes, understanding the chemical and physical characteristics of

furalaxyl is fundamental for formulating products and designing experiments.

Property Value Conditions / Notes

Melting Point 70-102 °C Data varies by source [1] [2]

Octanol-Water Partition Coefficient (Log P) 2.7 Indicates moderate lipophilicity [1]

Solubility in Water 230 mg/L At 20 °C, pH 7 [1]

Solubility in Organic Solvents Very high e.g., 520,000 mg/L in Acetone [1]

Vapor Pressure 7.0 x 10⁻⁵ Pa At 20 °C [1] [2]

Mode of Action and Efficacy

Furalaxyl is a key member of the acylalanine fungicide class (FRAC Group 4) [1]. Its primary biochemical

mode of action is the specific inhibition of RNA polymerase I, a critical enzyme for ribosomal RNA
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synthesis in susceptible pathogens [3] [1]. This disruption in RNA synthesis prevents the fungus from

producing essential proteins, ultimately leading to its death [4].

It is predominantly effective against oomycetes, specifically targeting pathogens from the order

Peronosporales [3] [1]. It is used to control diseases such as seed rot, damping-off, and stem rots,

particularly in ornamental plants, flowers, shrubs, and trees [1] [5].

Analytical and Experimental Methods

Advanced analytical techniques are required to study and detect furalaxyl in various matrices. The following

experimental approaches are cited in the literature.

Separation of Enantiomers by HPLC

Furalaxyl contains a chiral center and is typically used as a racemic mixture [1] [5]. The enantiomers can be

separated using a chiral HPLC column for studies on their distinct biological activities and environmental

fates [6].

Column: RegisCell, 5 µm, 25 cm x 4.6 mm [6]

Mobile Phase: Hexane/Ethanol (75/25) [6]
Flow Rate: 1.5 mL/min [6]

Detection: UV at 220 nm [6]

Analysis in Complex Matrices

A method for a multiresidue pesticide analysis, which includes furalaxyl, in complex samples like green tea

nutraceuticals has been published [4]. The protocol utilizes:

Technique: Comprehensive Two-Dimensional Gas Chromatography with Time-of-Flight Mass
Spectrometry (GCxGC-TOFMS) [4].

Application: This high-throughput method is capable of separating and identifying multiple pesticide
residues in a challenging, complex botanical matrix [4].
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Environmental Fate and Toxicity

The behavior of a pesticide in the environment is a critical area of research. The table below summarizes key

fate parameters for furalaxyl.

Parameter Value Interpretation

Soil DT₅₀ (Typical) 48 days Moderately persistent [1]

Aqueous Hydrolysis DT₅₀ 200 days Persistent at 20°C and pH 7 [1]

Bio-concentration Factor (BCF) Low risk Based on Log P < 3 [1]

Research indicates that the environmental impact of furalaxyl can be enantioselective. For example:

Earthworm Bioaccumulation: The enantiomers of furalaxyl show different acute toxicity and
bioaccumulation profiles in the earthworm Eisenia foetida [4].

Metabolomic Studies: Advanced metabolomic approaches are being used to investigate the precise
modes of action of fungicides like furalaxyl, their resistance mechanisms, and their interactions with

pathogens [7]. The workflow for such a study can be visualized as follows:
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A workflow for investigating fungicide mode of action using metabolomics [7].

Regulatory and Resistance Status

It is important to note that furalaxyl is not approved under EC Regulation 1107/2009 for use in the

European Union [1]. Its use has been restricted in certain regions due to the development of resistance from
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uncontrolled application without alternation with other antifungal agents [3]. As a result, acylalanine

fungicides like furalaxyl are often used in combination with other pesticides with different modes of action

to manage resistance [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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